Cas no 2138194-78-0 (2-Piperidinemethanamine, 5-ethyl-5-methyl-)

• Product Name: 2-Piperidinemethanamine, 5-ethyl-5-methyl-
• CAS No: 2138194-78-0
• MF: C₉H₂₀N₂
• MW: 156.268502235413
• CID: 5260552
• Update Time: 2025-06-23

2-Piperidinemethanamine, 5-ethyl-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinemethanamine, 5-ethyl-5-methyl-

• Inchi： 1S/C9H20N2/c1-3-9(2)5-4-8(6-10)11-7-9/h8,11H,3-7,10H2,1-2H3
• InChI Key： DPMVOFQBGWGWBC-UHFFFAOYSA-N
• SMILES： N1CC(CC)(C)CCC1CN

Additional information on 2-Piperidinemethanamine, 5-ethyl-5-methyl-

Comprehensive Overview of 2-Piperidinemethanamine, 5-ethyl-5-methyl- (CAS No. 2138194-78-0)

2-Piperidinemethanamine, 5-ethyl-5-methyl- (CAS No. 2138194-78-0) is a specialized organic compound belonging to the piperidine derivatives class. Its unique structural features, including the 5-ethyl-5-methyl substitution pattern, make it a subject of significant interest in pharmaceutical and chemical research. This compound is often explored for its potential applications in drug discovery, particularly in the development of central nervous system (CNS) therapeutics. Researchers are increasingly focusing on its role as a building block for novel bioactive molecules, aligning with the growing demand for precision medicine and targeted therapies.

The molecular structure of 2-Piperidinemethanamine, 5-ethyl-5-methyl- incorporates a piperidine ring, a common motif in many FDA-approved drugs. The presence of both ethyl and methyl groups at the 5-position enhances its lipophilicity, which is a critical factor in blood-brain barrier penetration—a hot topic in neuropharmacology and drug delivery systems. Recent studies highlight its potential utility in designing allosteric modulators for G-protein-coupled receptors (GPCRs), a trending area in biotech innovation.

From a synthetic chemistry perspective, CAS No. 2138194-78-0 serves as a versatile intermediate. Its amine functionality allows for further derivatization, making it valuable for combinatorial chemistry and high-throughput screening platforms. Industry experts are particularly interested in its scalability and purity, as these factors directly impact its applicability in GMP-compliant manufacturing processes. The compound’s stability under various pH conditions also makes it suitable for formulation development, a key concern in pharmaceutical R&D.

Environmental and safety profiles of 2-Piperidinemethanamine, 5-ethyl-5-methyl- are frequently discussed in regulatory circles. With the rise of green chemistry initiatives, researchers are evaluating its biodegradability and eco-toxicity. Computational tools like QSAR modeling are being employed to predict its environmental impact, addressing the sustainability demands of modern chemical industries. These efforts align with global trends toward ESG compliance and responsible sourcing.

Market analysts note growing interest in CAS No. 2138194-78-0 due to its niche applications in personalized medicine. The compound’s potential role in treating neurological disorders, such as Parkinson’s and Alzheimer’s diseases, has spurred collaborations between academia and biopharma companies. This synergy is reflected in patent filings and peer-reviewed publications, where structure-activity relationship (SAR) studies dominate the discourse. Such trends resonate with the broader shift toward AI-driven drug discovery, where machine learning algorithms optimize molecular designs.

In summary, 2-Piperidinemethanamine, 5-ethyl-5-methyl- represents a compelling case study at the intersection of chemistry and life sciences. Its multifaceted applications—from medicinal chemistry to material science—underscore its relevance in contemporary research. As industries prioritize innovation efficiency and translational research, this compound is poised to remain a focal point in scientific and commercial ventures.